Cas no 197172-67-1 (Benzoic acid, 4-(hexylamino)-, methyl ester)

• Product name: Benzoic acid, 4-(hexylamino)-, methyl ester
• CAS No: 197172-67-1
• MF: C₁₄H₂₁NO₂
• MW: 235.32204
• CID: 1388390
• PubChem ID: 12045719

Benzoic acid, 4-(hexylamino)-, methyl ester Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 4-(hexylamino)-, methyl ester
• N-(4-methoxycarbonylphenyl)-n-hexylamine
• 197172-67-1
• AKOS009047703
• SCHEMBL2310585
• WBYDTPSRPYYLBG-UHFFFAOYSA-N
• Methyl 4-(hexylamino)benzoate
• HS-4223

• Inchi： InChI=1S/C14H21NO2/c1-3-4-5-6-11-15-13-9-7-12(8-10-13)14(16)17-2/h7-10,15H,3-6,11H2,1-2H3
• InChI Key： WBYDTPSRPYYLBG-UHFFFAOYSA-N
• SMILES： CCCCCCNC1=CC=C(C=C1)C(=O)OC

Computed Properties

• Exact Mass: 235.15733
• Monoisotopic Mass: 235.157228913g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 8
• Complexity: 210
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 38.3Ų
• XLogP3: 4.1

Experimental Properties

• PSA: 38.33